molecular formula C12H11NS B8316122 1-Methyl-4-thionaphthamide

1-Methyl-4-thionaphthamide

Cat. No.: B8316122
M. Wt: 201.29 g/mol
InChI Key: NGALPGPLXASTQC-UHFFFAOYSA-N
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Description

1-Methyl-4-thionaphthamide (C₁₁H₁₁NS) is a sulfur-containing naphthalene derivative characterized by a methyl group at the 1-position and a thioamide functional group at the 4-position of the naphthalene ring.

Properties

Molecular Formula

C12H11NS

Molecular Weight

201.29 g/mol

IUPAC Name

4-methylnaphthalene-1-carbothioamide

InChI

InChI=1S/C12H11NS/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H2,13,14)

InChI Key

NGALPGPLXASTQC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C2=CC=CC=C12)C(=S)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

However, insights can be inferred from structurally related compounds discussed in the toxicological profile:

Key Structural and Functional Differences

Compound Structure Functional Groups Toxicity Profile (from evidence)
Naphthalene Two fused benzene rings None Associated with hemolytic anemia, cataracts
1-Methylnaphthalene Naphthalene + methyl at position 1 Methyl group Limited toxicity data; suspected respiratory irritant
2-Methylnaphthalene Naphthalene + methyl at position 2 Methyl group Similar to 1-methylnaphthalene; potential liver effects
1-Methyl-4-thionaphthamide Naphthalene + methyl (position 1) + thioamide (position 4) Methyl, thioamide No data available (Not mentioned in evidence)

Critical Limitations of Available Evidence

Irrelevance to this compound : The provided evidence focuses solely on naphthalene and its methylated analogs, omitting sulfur-containing derivatives entirely.

Toxicological Uncertainties : The absence of data for this compound precludes meaningful comparison with its analogs.

Recommendations for Future Research

To address knowledge gaps, prioritized studies should include:

  • Synthesis and Characterization : Develop protocols for synthesizing this compound and confirm its structure via NMR and X-ray crystallography.
  • Toxicokinetic Studies : Investigate absorption, metabolism, and excretion pathways in model organisms.
  • Comparative Toxicity Assays : Evaluate its effects relative to 1-methylnaphthalene and other PAHs.

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